Cas no 1804482-74-3 (6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804482-74-3
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4843030
• Update Time: 2025-08-04

6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O/c1-4-7(17-9(12,13)14)6(8(10)11)2-5(3-15)16-4/h2,8H,3,15H2,1H3
• InChI Key： BRGSPCLAUIOWHZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C)=C1OC(F)(F)F)F

Computed Properties

• Exact Mass: 256.06350373 g/mol
• Monoisotopic Mass: 256.06350373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.17
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804482-74-3) and Its Emerging Applications in Chemical Biology

6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine, identified by the CAS number 1804482-74-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The presence of multiple fluorinated substituents, a primary amine group, and a methylated pyridine core imparts distinct chemical and electronic properties, making this compound a promising candidate for various therapeutic applications. This article explores the molecular characteristics, synthetic pathways, and recent advancements in the utilization of 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine in drug discovery and medicinal chemistry.

The molecular framework of 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine is characterized by a pyridine ring substituted with a primary amine at the C6 position, a difluoromethyl group at the C4 position, a methyl group at the C2 position, and a trifluoromethoxy group at the C3 position. This arrangement creates a multifaceted scaffold that can interact with biological targets in diverse ways. The fluorinated groups, in particular, play a crucial role in modulating lipophilicity, metabolic stability, and binding affinity, which are critical factors in drug design.

In recent years, the pharmaceutical industry has increasingly leveraged fluorinated compounds due to their ability to enhance drug efficacy and bioavailability. The electron-withdrawing nature of fluorine atoms can strengthen hydrogen bonding interactions and improve binding to biological receptors. For instance, studies have demonstrated that fluorinated pyridines exhibit enhanced binding affinity to enzymes and receptors involved in cancer pathways. The aminomethyl side chain at the C6 position provides a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

Synthetic approaches to 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine typically involve multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include nucleophilic substitution reactions to introduce the amine and trifluoromethoxy groups, followed by protection-deprotection strategies to selectively install the difluoromethyl moiety. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic routes highlight the compound's synthetic accessibility, which is essential for large-scale production and structural optimization.

One of the most compelling aspects of 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine is its potential as an intermediate in the development of novel therapeutics. Recent research has shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes implicated in inflammatory diseases and cancer. The combination of fluorinated substituents with an amine group allows for precise tuning of physicochemical properties, enabling the design of molecules with improved pharmacokinetic profiles. For example, computational studies have predicted that modifications at the C2 and C4 positions could enhance binding to target proteins while minimizing off-target effects.

The role of 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine in medicinal chemistry extends beyond kinase inhibition. Emerging evidence suggests that this compound may also serve as a scaffold for developing antiviral agents. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral proteases and polymerases. By incorporating fluorinated groups, which can enhance viral protein interactions, researchers aim to develop more potent antiviral compounds with broader therapeutic applications.

Furthermore, the aminomethyl functionality provides an opportunity for covalent drug design strategies, where compounds can form irreversible bonds with target proteins. This approach has gained traction in recent years for its ability to elicit stronger pharmacological effects compared to traditional reversible inhibitors. Preclinical studies using 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine derivatives have shown promising results in animal models of cancer and inflammation. These findings underscore the compound's potential as a lead molecule for further drug development.

The synthesis and application of 6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine also highlight advancements in green chemistry principles. Modern synthetic methodologies emphasize sustainability by reducing waste generation and minimizing hazardous reagent use. For instance, catalytic processes have been developed that enable efficient introduction of fluorinated groups without generating toxic byproducts. Such innovations align with global efforts to promote environmentally responsible drug development practices.

In conclusion,6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804482-74-3) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of fluorinated substituents and functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,6-(Aminomethyl)-4-(difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine is poised to play an increasingly important role in advancing medical science.